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Cat. No.: B1630109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium Methyl 2-Sulfolaurate (SM2S), also known as C12-MES, is an anionic surfactant

derived from lauric acid, a natural fatty acid.[1][2] It belongs to the class of α-sulfo fatty acid

methyl esters and is recognized for its favorable environmental profile, including good

biodegradability.[3][4] As a surface-active agent, SM2S finds applications in various fields, from

personal care products to industrial processes like emulsion polymerization.[3][5] This technical

guide provides an in-depth overview of the applications of Sodium Methyl 2-Sulfolaurate in

colloid science, summarizing its physicochemical properties and outlining key experimental

methodologies.

Physicochemical Properties
Sodium Methyl 2-Sulfolaurate's performance as a surfactant is dictated by its molecular

structure, which features a hydrophobic lauryl tail and a hydrophilic sulfonate head group.[3]

This amphiphilic nature allows it to reduce the surface tension of water and form micelles in

solution.[3]
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Property Value Conditions Reference(s)

Molecular Formula C₁₃H₂₅NaO₅S [6]

Molecular Weight 316.39 g/mol [6]

Appearance
Clear to slightly yellow

liquid
[3]

Solubility Highly soluble in water [3]

pH Stability
Stable in a pH range

of 5 to 10
[3]

Critical Micelle

Concentration (CMC)
13.20 mmol/L 28 °C [5]

Hydrophile-Lipophile

Balance (HLB)
14.7 [5]

Krafft Point Below 0 °C [5]

Applications in Colloid Science
The primary applications of Sodium Methyl 2-Sulfolaurate in colloid science stem from its

excellent surfactant and emulsifying properties.[3]

Surfactant and Foaming Agent
As a surfactant, SM2S effectively reduces the surface tension of aqueous solutions, making it a

valuable component in formulations requiring wetting, foaming, and cleansing actions.[3] It is

known for producing a rich and stable lather, which is beneficial in personal care products like

shampoos and body washes.[2]

Emulsifier in Emulsion Polymerization
Sodium Methyl 2-Sulfolaurate is utilized as an emulsifier in emulsion polymerization, a

process used to produce a wide range of polymers. In this application, SM2S stabilizes the

monomer droplets in the aqueous phase, leading to the formation of a stable polymer latex.[5]
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Application
Monomer
System

SM2S
Concentrati
on

Resulting
Particle
Size

Polydispers
ity

Reference(s
)

Emulsion

Polymerizatio

n

Acrylate Not specified 100 - 200 nm < 0.015 [5]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of Sodium Methyl 2-
Sulfolaurate are not extensively available in publicly accessible literature. However, based on

general principles of surfactant chemistry and polymer science, the following sections outline

generalized methodologies.

Synthesis of Sodium Methyl 2-Sulfolaurate
The synthesis of SM2S is typically a multi-step process involving esterification, sulfonation, and

neutralization.[3]

Workflow for the Synthesis of Sodium Methyl 2-Sulfolaurate:
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Caption: General workflow for the synthesis of Sodium Methyl 2-Sulfolaurate.

Methodology:

Esterification: Lauric acid is reacted with methanol in the presence of an acid catalyst to form

methyl laurate.[3]

Sulfonation: The methyl laurate is then reacted with a sulfonating agent, such as

chlorosulfonic acid, to introduce a sulfonate group at the alpha position of the fatty acid

chain. This step is typically carried out under controlled temperature conditions.[3]

Neutralization: The resulting sulfonated intermediate is neutralized with a base, such as

sodium carbonate or sodium bicarbonate, to yield the final product, Sodium Methyl 2-
Sulfolaurate.[3]
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Purification: The crude product may be purified using techniques like extraction with a

suitable solvent (e.g., n-butanol) to remove impurities.[3]

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of a surfactant. It can be determined by measuring a

physical property of the surfactant solution as a function of its concentration. A common

method is surface tensiometry.

Methodology (Surface Tensiometry):

Prepare a series of aqueous solutions of SM2S with varying concentrations.

Measure the surface tension of each solution using a tensiometer (e.g., using the Du Noüy

ring or Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the SM2S concentration.

The CMC is identified as the concentration at which a sharp break in the curve occurs,

indicating the onset of micelle formation.

Acrylate Emulsion Polymerization
The following is a generalized protocol for a batch emulsion polymerization of an acrylate

monomer using an anionic surfactant like SM2S.

Workflow for Emulsion Polymerization:
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Caption: General workflow for acrylate emulsion polymerization using SM2S.

Methodology:

Reactor Setup: A reaction vessel equipped with a stirrer, condenser, and nitrogen inlet is

charged with deionized water and the emulsifier (SM2S).

Monomer Emulsification: The acrylate monomer is added to the reactor, and the mixture is

stirred to form a stable emulsion.

Initiation: The system is purged with nitrogen to remove oxygen. The temperature is raised to

the desired reaction temperature, and a water-soluble initiator (e.g., potassium persulfate) is

added to start the polymerization.

Polymerization: The reaction is allowed to proceed under constant stirring and temperature

for a specified period.
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Cooling and Characterization: The resulting polymer latex is cooled to room temperature.

The final product is then characterized for properties such as particle size, particle size

distribution, and stability.

Particle Size and Zeta Potential Analysis
These are crucial parameters for characterizing colloidal dispersions like emulsions and

latexes.

Methodology:

Sample Preparation: The emulsion or latex sample is diluted to an appropriate concentration

with a suitable dispersant (usually deionized water).

Particle Size Measurement: The particle size and size distribution are measured using

Dynamic Light Scattering (DLS).

Zeta Potential Measurement: The zeta potential is measured using Electrophoretic Light

Scattering (ELS). The zeta potential provides an indication of the surface charge of the

particles and is a key predictor of the colloidal stability of the system. Generally, zeta

potential values more positive than +30 mV or more negative than -30 mV indicate good

stability.

Biocompatibility and Safety
Sodium Methyl 2-Sulfolaurate is generally considered to be a mild and gentle surfactant,

making it suitable for use in personal care products.[2] It is reported to have low toxicity.[7]

However, as with any surfactant, its potential for skin irritation should be considered, especially

at high concentrations or with prolonged contact.[8]

Applications in Drug Development
While the properties of SM2S, such as its emulsifying capabilities and low irritation potential,

suggest its potential use in topical or oral drug delivery systems for poorly soluble drugs,

specific research in this area is limited in the public domain. Nanoemulsions, in general, are

explored as drug delivery systems to enhance the bioavailability of hydrophobic drugs, and

surfactants like SM2S could theoretically be employed in such formulations.[9] However,
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dedicated studies demonstrating the efficacy and safety of SM2S in specific drug formulations

are not readily available.

Interaction with Signaling Pathways
There is no information available in the reviewed literature to suggest that Sodium Methyl 2-
Sulfolaurate has any known interactions with biological signaling pathways. Its primary

mechanism of action is at the physicochemical level, related to its surface-active properties.

Conclusion
Sodium Methyl 2-Sulfolaurate is a versatile and environmentally friendly anionic surfactant

with established applications in colloid science, particularly as an emulsifier in emulsion

polymerization and as a key component in foaming and cleansing formulations. Its favorable

physicochemical properties, such as a low Krafft point and good stability over a range of pH,

make it a valuable tool for researchers and formulators. While detailed experimental protocols

and a comprehensive set of quantitative data for SM2S are not widely available, the general

methodologies outlined in this guide provide a solid foundation for its application and

characterization in a laboratory setting. Further research is warranted to explore its full potential

in more advanced applications, such as drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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